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Compound of Interest

Compound Name: (S)-Roscovitine

Cat. No.: B066150 Get Quote

Topic: How to Prepare (S)-Roscovitine Stock Solution for Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction
(S)-Roscovitine, also known as (S)-Seliciclib, is the S-enantiomer of Roscovitine. It is a potent,

cell-permeable, and selective inhibitor of several cyclin-dependent kinases (CDKs).[1][2] Its

primary mechanism of action involves competing with ATP for the binding site in the catalytic

cleft of CDKs, such as CDK1, CDK2, and CDK5.[3][4] This inhibition disrupts the cell cycle,

leading to cell cycle arrest, and can induce apoptosis, making it a valuable tool in cancer

research, neurobiology, and studies of the cell cycle.[5][6] Proper preparation and storage of

(S)-Roscovitine stock solutions are critical for ensuring experimental reproducibility and

efficacy.

Chemical and Physical Properties
A summary of the key properties of (S)-Roscovitine is provided below.
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Property Value Citations

Synonyms (S)-Seliciclib, (S)-CYC202 [2]

Molecular Formula C₁₉H₂₆N₆O [3]

Molecular Weight 354.45 g/mol [3][7]

Purity Typically ≥98% [7]

Appearance Crystalline solid [8]

Solubility and Storage
Proper solvent selection and storage conditions are crucial to maintain the stability and activity

of (S)-Roscovitine.

Table 3.1: Solubility Data

Solvent Maximum Concentration Citations

DMSO ~100 mg/mL (~282 mM) [1][9]

Ethanol ~35-53 mg/mL (~100-150 mM) [8][10]

Methanol Sufficient for a 20 mM solution [3]

Aqueous Buffers Sparingly soluble [8]

| Chloroform | 50 mg/mL |[11] |

Note: To prepare solutions in aqueous buffers, first dissolve (S)-Roscovitine in a primary

organic solvent like DMSO or ethanol, then dilute with the aqueous buffer.[8] We do not

recommend storing aqueous solutions for more than one day.[8]

Table 3.2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Citations

Solid Powder +4°C or -20°C
Up to 24 months or
longer

[1][3]

Stock Solution -20°C Up to 1-3 months [1][2][3]

| Stock Solution | -80°C | Up to 6 months |[2][9] |

Note: For maximum stability, it is recommended to prepare fresh solutions for each experiment

or aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocols
4.1. Materials and Equipment

(S)-Roscovitine powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

4.2. Preparation of a 20 mM Stock Solution in DMSO

This protocol describes the preparation of a 20 mM stock solution, a common concentration for

laboratory use.[3]

Pre-analysis Calculation:

The molecular weight of (S)-Roscovitine is 354.45 g/mol .
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To prepare a 20 mM (0.020 mol/L) solution, you need:

Mass (mg) = 20 mmol/L * 354.45 g/mol * Volume (L)

For 1 mL (0.001 L) of stock solution: Mass = 20 * 354.45 * 0.001 = 7.09 mg

Procedure:

1. Allow the vial of (S)-Roscovitine powder to equilibrate to room temperature before

opening to prevent condensation.

2. Weigh out 7.09 mg of (S)-Roscovitine powder and place it into a sterile microcentrifuge

tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming to 37°C or brief sonication can aid dissolution if necessary.[10]

5. Visually inspect the solution to ensure it is clear and free of any precipitate.[1]

6. Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryovials.

7. Store the aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term

storage (up to 6 months).[2][3][9]

The workflow for preparing the stock solution is illustrated below.
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Workflow for preparing (S)-Roscovitine stock solution.
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Application Notes
Working Concentration: For cell culture experiments, the stock solution is typically diluted in

culture medium to a final working concentration. A common starting concentration is 20 µM.

[3] However, the optimal concentration can vary depending on the cell line and experimental

design, with IC₅₀ values for cell cycle arrest often around 15 µM.[5]

In Vivo Use: For animal studies, (S)-Roscovitine has been administered via intraperitoneal

(i.p.) injection, intravenous (i.v.) bolus, or subcutaneous (s.c.) infusion.[2][12] The formulation

for in vivo use may require specialized vehicles like cyclodextrin to improve solubility and

bioavailability.[12]

Mechanism of Action: (S)-Roscovitine primarily targets CDKs, which are crucial for cell

cycle progression. For example, CDK2, in complex with Cyclin E, phosphorylates the

Retinoblastoma protein (Rb). This phosphorylation causes the release of the E2F

transcription factor, which initiates the transcription of genes required for the G1 to S phase

transition. By inhibiting CDK2, (S)-Roscovitine prevents Rb phosphorylation, thereby

arresting the cell cycle.[5][13]

The simplified signaling pathway is shown below.
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(S)-Roscovitine inhibits CDK2, preventing cell cycle progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b066150?utm_src=pdf-body-img
https://www.benchchem.com/product/b066150?utm_src=pdf-body
https://www.benchchem.com/product/b066150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (S)-Roscovitine | CDK1 inhibitor | Hello Bio [hellobio.com]

2. medchemexpress.com [medchemexpress.com]

3. Roscovitine | Cell Signaling Technology [cellsignal.com]

4. Cellular and Molecular Mechanisms of R/S-Roscovitine and CDKs Related Inhibition
under Both Focal and Global Cerebral Ischemia: A Focus on Neurovascular Unit and
Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]

5. Roscovitine in cancer and other diseases - PMC [pmc.ncbi.nlm.nih.gov]

6. From Roscovitine to CYC202 to Seliciclib – from bench to bedside: discovery and
development [biodiscovery.pensoft.net]

7. Roscovitine | Cyclin-Dependent Protein Kinases | Tocris Bioscience [tocris.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. Seliciclib | Roscovitine | Cdk2/cyclin E inhibitor | TargetMol [targetmol.com]

10. apexbt.com [apexbt.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. Delayed Treatment with Systemic (S)-Roscovitine Provides Neuroprotection and Inhibits
In Vivo CDK5 Activity Increase in Animal Stroke Models | PLOS One [journals.plos.org]

13. aacrjournals.org [aacrjournals.org]

To cite this document: BenchChem. [Application Notes and Protocols for (S)-Roscovitine
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066150#how-to-prepare-s-roscovitine-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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